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Compound of Interest

Compound Name: SGC2085 hydrochloride

Cat. No.: B593814

Essential Safety and Handling Guide for
SGC2085 Hydrochloride

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling SGC2085 hydrochloride. The following procedural
steps and personal protective equipment (PPE) recommendations are designed to ensure safe
handling, use, and disposal of this potent and selective coactivator-associated arginine
methyltransferase 1 (CARML1) inhibitor.

Hazard Identification and Personal Protective
Equipment (PPE)

While the Safety Data Sheet (SDS) for SGC2085 hydrochloride states that the substance is
not classified as hazardous under the Globally Harmonized System (GHS), it is prudent to
handle it with care due to its biological activity. Standard laboratory precautions should always
be observed. The primary routes of potential exposure are inhalation of the powder, dermal
contact, and accidental ingestion. Therefore, a consistent PPE protocol is essential.
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PPE Category

Specifications

Rationale

Hand Protection

Nitrile Gloves

Powder-free,
disposable nitrile

gloves.

Prevents direct skin
contact with the
compound. Due to a
lack of specific glove
material testing, it is
advisable to change
gloves immediately if
contamination is

suspected.

Body Protection

Laboratory Coat

Standard, long-
sleeved laboratory

coat.

Protects skin and
personal clothing from
accidental spills or

contamination.

Eye & Face Protection

Safety Glasses with
Side Shields

ANSI Z87.1-compliant

safety glasses.

Protects eyes from
airborne powder or
splashes of solutions
containing the

compound.

Respiratory Protection

Not generally required

A respirator is not
required under normal
handling conditions
with adequate
ventilation. However, it
should be considered
if there is a risk of
generating aerosols or
handling large
quantities of powder
outside of a

containment system.

Minimizes the risk of
inhaling the powder,
especially when
weighing or
transferring the solid
compound. Use in a
certified chemical
fume hood or other
ventilated enclosure is
the preferred

engineering control.
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Operational Plan: Step-by-Step Handling
Procedures

1. Receiving and Storage:

e Upon receipt, visually inspect the container for any damage or leaks.

e The compound should be stored at -20°C as a powder for long-term stability.[1]
o Keep the container tightly sealed in a designated, clearly labeled area.

2. Preparation for Use (Weighing and Dissolving):

 All handling of the solid compound should be performed in a certified chemical fume hood or
a powder containment hood to minimize inhalation risk.

» Before handling, ensure all required PPE is correctly worn.
» Use a dedicated, calibrated balance for weighing.
+ Handle the powder carefully to avoid generating dust. Use a spatula for transfers.

e SGC2085 hydrochloride is soluble in DMSO.[1] Prepare stock solutions by slowly adding
the solvent to the weighed powder to avoid splashing.

o Cap the vial tightly and vortex until the solid is completely dissolved.
3. Experimental Use:

e When diluting stock solutions or adding the compound to experimental systems, continue to
wear all recommended PPE.

e Work over an absorbent, disposable bench liner to contain any potential spills.

¢ Avoid creating aerosols.

Disposal Plan
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All materials that have come into contact with SGC2085 hydrochloride should be considered
chemical waste and disposed of according to institutional and local regulations.

e Solid Waste: This includes contaminated gloves, weigh boats, pipette tips, and empty vials.
Dispose of these items in a designated, sealed, and clearly labeled hazardous waste
container.

e Liquid Waste: Unused or expired stock solutions and contaminated solvents should be
collected in a labeled, leak-proof hazardous liquid waste container. Do not pour SGC2085
hydrochloride solutions down the drain.

o Sharps Waste: Needles and syringes used for administering the compound in in vivo studies
must be disposed of in a puncture-proof, labeled sharps container designated for chemical
waste.

Experimental Workflow for Safe Handling
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Figure 1: Safe Handling Workflow for SGC2085 Hydrochloride

Click to download full resolution via product page

Caption: Procedural workflow for the safe handling of SGC2085 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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